Cas no 272438-11-6 (Methyl 1-BOC-indole-5-carboxylate)
272438-11-6 structure
Product Name:Methyl 1-BOC-indole-5-carboxylate
CAS No:272438-11-6
MF:C15H17NO4
MW:275.299784421921
MDL:MFCD13183437
CID:1039371
PubChem ID:53668780
Update Time:2025-04-20
Methyl 1-BOC-indole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate
- 1-O-tert-butyl 5-O-methyl indole-1,5-dicarboxylate
- 1-Boc-1H-indole-5-carboxylic acid methyl ester
- 1-tert-butoxycarbonyl-5-methoxycarbonylindole
- N-tert-butoxycarbonylindole-5-carboxylic acid methyl ester
- 1-Boc-indole-5-carboxylic acid methyl ester
- 1-(tert-Butoxycarbonyl)-5-methoxycarbonyl-1H-indole
- AKOS015969470
- 1H-Indole-1,5-dicarboxylic acid, 1-(1,1-dimethylethyl) 5-methyl ester
- Methyl 1-BOC-indole-5-carboxylate
- MFCD13183437
- F18247
- AYLPJERLLUZRGD-UHFFFAOYSA-N
- A876994
- 272438-11-6
- XKA43811
- SS-6029
- SCHEMBL1057530
- 1-tert-Butyl5-methyl1H-indole-1,5-dicarboxylate
- CS-0312117
- DTXSID20705823
-
- MDL: MFCD13183437
- Inchi: 1S/C15H17NO4/c1-15(2,3)20-14(18)16-8-7-10-9-11(13(17)19-4)5-6-12(10)16/h5-9H,1-4H3
- InChI Key: AYLPJERLLUZRGD-UHFFFAOYSA-N
- SMILES: O(C(N1C=CC2C=C(C(=O)OC)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 275.11600
- Monoisotopic Mass: 275.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: -12℃
- Boiling Point: 387.3±34.0 °C at 760 mmHg
- Flash Point: 188.0±25.7 °C
- Solubility: Almost insoluble (0.01 g/l) (25 º C),
- PSA: 57.53000
- LogP: 3.21110
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Methyl 1-BOC-indole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 1-BOC-indole-5-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 1-BOC-indole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146947-5g |
1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 95% | 5g |
$297 | 2021-08-05 | |
| Chemenu | CM146947-10g |
1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 95% | 10g |
$473 | 2021-08-05 | |
| Alichem | A199003923-5g |
1-(tert-Butyl) 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 95% | 5g |
$297.82 | 2023-09-02 | |
| TRC | M330018-100mg |
Methyl 1-BOC-indole-5-carboxylate |
272438-11-6 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M330018-250mg |
Methyl 1-BOC-indole-5-carboxylate |
272438-11-6 | 250mg |
$110.00 | 2023-05-17 | ||
| TRC | M330018-500mg |
Methyl 1-BOC-indole-5-carboxylate |
272438-11-6 | 500mg |
$161.00 | 2023-05-17 | ||
| TRC | M330018-1g |
Methyl 1-BOC-indole-5-carboxylate |
272438-11-6 | 1g |
$224.00 | 2023-05-17 | ||
| Apollo Scientific | OR305231-250mg |
1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 250mg |
£175.00 | 2023-09-02 | ||
| Apollo Scientific | OR305231-1g |
1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 1g |
£440.00 | 2023-09-02 | ||
| Chemenu | CM146947-5g |
1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate |
272438-11-6 | 95% | 5g |
$367 | 2024-07-28 |
Methyl 1-BOC-indole-5-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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